N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide

• Molecular Formula: C17H18ClN3O2
• Molecular Weight: 331.8 g/mol
• IUPAC Name: N-[3-[(3-chlorophenyl)carbamoylamino]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C17H18ClN3O2/c1-11(2)16(22)19-14-7-4-8-15(10-14)21-17(23)20-13-6-3-5-12(18)9-13/h3-11H,1-2H3,(H,19,22)(H2,20,21,23)
• InChI Key: QWTTVWCWYSZBMO-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC(=CC=C2)Cl

Description

N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide, also known as MLN4924, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of cancer.

Mechanism of Action

N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide inhibits the activity of NAE, which is responsible for the activation of the small protein NEDD8. NEDD8 is then conjugated to cullin-RING ligases (CRLs), which are responsible for the degradation of many proteins involved in cell growth and division. By inhibiting NAE, N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide prevents the conjugation of NEDD8 to CRLs, leading to the accumulation of these proteins and subsequent cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide has been shown to have potent anti-cancer activity in preclinical studies. It has been shown to induce cell cycle arrest and apoptosis in a variety of cancer cell lines, including breast, lung, prostate, and leukemia. It has also been shown to inhibit tumor growth in mouse models of breast and lung cancer.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide is its specificity for NAE, which reduces the risk of off-target effects. However, like many small molecule inhibitors, N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide has limitations in terms of its bioavailability and toxicity. It may also have limited efficacy in certain types of cancer.

Future Directions

There are several potential future directions for the development of N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide as a cancer therapy. One direction is the development of combination therapies that target multiple pathways involved in cancer growth and survival. Another direction is the development of more potent and selective NAE inhibitors. Additionally, further research is needed to identify biomarkers that can predict response to N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide and to better understand its mechanism of action.

Synthesis Methods

The synthesis of N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide involves several steps, including the reaction of 3-chloroaniline with chloroacetyl chloride to form 3-chloro-N-(chloroacetyl)aniline, which is then reacted with 3-nitrobenzoic acid to form 3-{[(3-chloroanilino)carbonyl]amino}benzoic acid. This compound is then reacted with 2-methylpropanoyl chloride to form N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide.

Scientific Research Applications

N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the activity of NEDD8-activating enzyme (NAE), which is involved in the ubiquitin-proteasome pathway. This pathway is responsible for the degradation of many proteins, including those that regulate cell growth and division. By inhibiting NAE, N-(3-{[(3-chloroanilino)carbonyl]amino}phenyl)-2-methylpropanamide can prevent the degradation of these proteins, leading to cell cycle arrest and apoptosis in cancer cells.